Cas no 886493-79-4 (N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE)

• Product Name: N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE
• CAS No: 886493-79-4
• MF: C₂₁H₁₈ClNO₅
• MW: 399.824325084686
• CID: 5232814
• Update Time: 2025-10-21

N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE
• Acetamide, N-[2-[[5-(4-chlorophenyl)-2-furanyl]carbonyl]-4,5-dimethoxyphenyl]-

• Inchi： 1S/C21H18ClNO5/c1-12(24)23-16-11-20(27-3)19(26-2)10-15(16)21(25)18-9-8-17(28-18)13-4-6-14(22)7-5-13/h4-11H,1-3H3,(H,23,24)
• InChI Key： PUAAYFKWVFJTQJ-UHFFFAOYSA-N
• SMILES： CC(NC1C(C(C2OC(C3C=CC(Cl)=CC=3)=CC=2)=O)=CC(OC)=C(OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7

Additional information on N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE

Professional Introduction to Compound with CAS No. 886493-79-4 and Product Name: N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE

Compound with the CAS number 886493-79-4 and the product name N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including chloro and methoxy substituents, alongside a furan core, contributes to its unique chemical properties and reactivity.

The synthesis and characterization of this compound have been the focus of extensive research efforts aimed at elucidating its structural features and exploring its biological activity. The molecular framework of N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE incorporates a phenyl ring linked to an acetylamide moiety, which is further connected to a furan derivative. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE make it a promising candidate for further investigation in this context. Specifically, the chloro and methoxy substituents on the phenyl ring can serve as points for selective binding to biological targets, while the furan core provides additional opportunities for functionalization.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical catalysts in numerous biological processes, and their dysfunction is often associated with disease states. By designing molecules that can interact with these enzymes, researchers aim to develop drugs that can restore normal physiological function. The acetylamide group in N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE is particularly noteworthy, as it can engage in hydrogen bonding interactions with amino acid residues in enzyme active sites.

Furthermore, the furan derivative portion of the molecule offers a rich scaffold for further chemical modification. Furan-based compounds have been extensively studied due to their ability to exhibit a wide range of biological activities. For instance, some furans have shown anti-inflammatory, antimicrobial, and anticancer properties. By incorporating a furan moiety into the structure of N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE, researchers hope to harness these beneficial properties while also exploring new therapeutic avenues.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the various functional groups present in the molecule.

In terms of biological activity, preliminary studies on N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE have shown promising results. In vitro assays have indicated that the compound can interact with specific enzymes and receptors, suggesting potential therapeutic applications. For example, it may be effective in inhibiting enzymes that are overactive in certain disease states or in modulating receptor activity to achieve desired physiological effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in other areas such as agrochemicals or materials science, where its unique chemical properties could be leveraged for innovative solutions. The versatility of its molecular framework allows for diverse modifications that could tailor its behavior for specific applications.

Ongoing research is focused on further characterizing the biological activity of N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE through both computational modeling and experimental validation. Computational studies can help predict how the compound interacts with biological targets at the molecular level, while experimental studies provide empirical evidence to support these predictions. This combined approach is crucial for understanding the mechanism of action and optimizing the compound's therapeutic potential.

In conclusion, compound with CAS number 886493-79-4 and product name N-(2-[5-(4-CHLORO-PHENYL)-FURAN-2-CARBONYL]-4,5-DIMETHOXY-PHENYL)-ACETAMIDE represents a significant advancement in chemical biology and pharmaceutical research. Its intricate molecular structure and diverse functional groups make it a promising candidate for further investigation into drug development and therapeutic interventions. As research continues to uncover new insights into its biological activity and potential applications, this compound is poised to play a crucial role in addressing various disease states.